Cas no 1137869-92-1 (3-Fluoro-5-methoxy-4-nitrobenzonitrile)

• Product Name: 3-Fluoro-5-methoxy-4-nitrobenzonitrile
• CAS No: 1137869-92-1
• MF: C₈H₅FN₂O₃
• MW: 196.135305166245
• CID: 1033172
• PubChem ID: 57955540
• Update Time: 2025-04-20

3-Fluoro-5-methoxy-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methoxy-4-nitrobenzonitrile
• E85657
• SY342138
• SCHEMBL1675905
• EN300-191244
• A1-09737
• DTXSID80728472
• DB-348208
• RMIUUPBNJHYNJG-UHFFFAOYSA-N
• 1137869-92-1
• CS-0136243
• MFCD23701681
• Benzonitrile, 3-fluoro-5-methoxy-4-nitro-
• DTXCID60679216

• MDL： MFCD23701681
• Inchi： 1S/C8H5FN2O3/c1-14-7-3-5(4-10)2-6(9)8(7)11(12)13/h2-3H,1H3
• InChI Key： RMIUUPBNJHYNJG-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CC(=C1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 196.02842019g/mol
• Monoisotopic Mass: 196.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers